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Abstract

This technical guide provides an in-depth analysis of 2-oxopropanoyl chloride, a bifunctional
reagent of significant interest in synthetic organic chemistry. Commonly known by its trivial
name, pyruvoyl chloride, this compound serves as a versatile building block for the introduction
of the pyruvoyl moiety, a key structural element in various biologically active molecules and
complex organic frameworks. This document details the compound's nomenclature,
physicochemical properties, synthesis, reactivity, and applications, with a focus on providing
practical insights for researchers in drug discovery and chemical development. All protocols
and claims are substantiated with citations from authoritative sources to ensure scientific
integrity and reproducibility.

Nomenclature, Structure, and Physicochemical

Properties
IUPAC Nomenclature and Synonyms

The systematic name for the compound, as determined by the International Union of Pure and
Applied Chemistry (IUPAC), is 2-oxopropanoyl chloride.[1] This name is derived from its
parent carboxylic acid, 2-oxopropanoic acid (pyruvic acid).

The compound is widely recognized by several synonyms in chemical literature and
commercial catalogs[1][2]:

e Pyruvoyl chloride
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e Pyruvic acid chloride
e 2-Oxopropionyl chloride

e Propanoyl chloride, 2-oxo-

Accurate identification is crucial for safety and experimental success. The Chemical Abstracts

Service (CAS) Registry Number is the definitive identifier.

Chemical Structure and Properties

2-Oxopropanoyl chloride is a unique molecule featuring two reactive electrophilic sites: a

highly reactive acyl chloride and a less reactive ketone. This dual reactivity is the foundation of

its synthetic utility.

Table 1: Physicochemical and Identification Data for 2-Oxopropanoyl Chloride

Property Value Source(s)
IUPAC Name 2-oxopropanoyl chloride [1]

CAS Number 5704-66-5 [1][2]
Molecular Formula C3HsCIO2 [1112][3]
Molecular Weight 106.51 g/mol [1][2]

Canonical SMILES

CC(=0)C(=0)Cl

[1]2]

AUUTXOKCFQTKPL-

InChiKey [1][2][3]
UHFFFAOYSA-N

. ) ~138.2 °C at 760 mmHg

Boiling Point _ [4]
(predicted)

Density ~1.3 g/cm?3 (predicted) [4]
Colorless to yellow liquid

Appearance

(typical)

Vapor Pressure

~6.8 mmHg at 25°C
(predicted)

[2]4]
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Synthesis of 2-Oxopropanoyl Chloride: Mechanisms

and Protocols
Rationale for Synthetic Route Selection

The direct conversion of a-keto acids, such as pyruvic acid, to their corresponding acyl
chlorides is notoriously challenging. Standard chlorinating agents like phosphorus halides (e.qg.,
PCls) or thionyl chloride (SOCI2) alone are often ineffective, leading to low yields or undesired
side reactions involving the ketone moiety.[5][6] Reagents such as phosgene and oxalyl
chloride have also been reported to give low yields of the desired product in ether solutions.[5]

[6]

A more robust and reliable method, detailed in Organic Syntheses, employs a,a-dichloromethyl
methyl ether as the chlorinating agent.[5][6] This reagent has proven to be more satisfactory for
preparing a-keto acid chlorides.[6] The causality behind its effectiveness lies in the in situ
formation of a reactive intermediate that favors the desired transformation over competing
pathways.

Synthetic Workflow and Mechanism

The reaction proceeds by the initial formation of a chloromethoxymethyl pyruvate intermediate.
This intermediate is thermally unstable and decomposes upon gentle heating to yield the
desired 2-oxopropanoyl chloride, along with volatile byproducts methyl formate and hydrogen
chloride gas.
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Caption: Synthesis workflow for 2-oxopropanoyl chloride.
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Detailed Laboratory Protocol

This protocol is adapted from the peer-reviewed procedure published in Organic Syntheses.[5]

Self-Validation and Safety: This protocol is self-validating as the evolution of HCI gas provides
a visual cue for reaction initiation. The final product's purity should be confirmed by
spectroscopic methods (e.g., *H NMR, IR). Extreme caution is required: The reaction is
performed in a well-ventilated fume hood as it releases corrosive hydrogen chloride gas. All
glassware must be scrupulously dried to prevent violent reaction of the acyl chloride with water.

e Materials:
o Pyruvic acid (freshly distilled)
o a,a-Dichloromethyl methyl ether (redistilled, bp 83—84°C)[5]

e Equipment:

o

Dry, three-necked round-bottom flask
o Magnetic stirrer and stir bar
o Dropping funnel

o Condenser fitted with a gas outlet connected to a trap (e.g., a bubbler with mineral oil or
an aqueous base trap)

o Oil bath for heating
e Procedure:

o Setup: Assemble the dry glassware in a fume hood. Equip the flask with a magnetic stir
bar.

o Charging Reagents: Charge the flask with pyruvic acid (1.0 eq).

o Addition: While stirring the pyruvic acid at room temperature, add a,a-dichloromethyl
methyl ether (2.0 eq) dropwise from the dropping funnel over 30-45 minutes. Vigorous
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evolution of hydrogen chloride gas will be observed.

o Reaction: After the addition is complete, replace the dropping funnel with a glass stopper.
Heat the reaction mixture in an oil bath to 50°C for 30-60 minutes to ensure the complete
decomposition of the intermediate.

o Isolation: The resulting crude 2-oxopropanoyl chloride, often a dark oil, can be used
directly for many applications or purified by vacuum distillation.

Reactivity and Synthetic Applications
General Reactivity Profile

As a bifunctional molecule, 2-oxopropanoyl chloride's reactivity is dominated by the acyl
chloride group, which is a powerful electrophile. It readily undergoes nucleophilic acyl
substitution with a wide range of nucleophiles. The adjacent ketone functionality can influence
the reaction rates and may patrticipate in subsequent intramolecular reactions.

Primary/Secondary Pyru_vamide
Amine (R2NH) Amidation Derivative
2-Oxopropanoyl | Esterification _ [ Pyruvate Ester

G‘ICOhOl (ROH) ) [ Chloride ) Hydrolysis Derivative

[Water (HzO)] \ Pyruvic Acid
(Hydrolysis)

Click to download full resolution via product page

Caption: Key reactions of 2-oxopropanoyl chloride.

Key Synthetic Transformations

o Amide Formation: It reacts rapidly with primary and secondary amines to form pyruvamides.
This reaction is fundamental to synthesizing various bioactive compounds and peptide
fragments. For instance, its reaction with aqueous ammonia provides a direct route to the
parent pyruvamide.
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o Ester Formation: Alcohols react with 2-oxopropanoyl chloride, typically in the presence of a
non-nucleophilic base (e.g., pyridine, triethylamine) to trap the HCI byproduct, yielding
pyruvate esters. These esters are valuable intermediates; for example, pyruvate esters of
protected monosaccharides have been used in photochemical oxidation reactions.[7]

o Hydrolysis: Like most acyl chlorides, it reacts violently with water, hydrolyzing back to pyruvic
acid and releasing HCI. This necessitates the use of anhydrous conditions during its
synthesis and subsequent reactions.

Applications in Drug Development and Agrochemicals

While direct applications of 2-oxopropanoyl chloride are specific, related acyl chlorides like 2-
chloropropionyl chloride are crucial intermediates in the synthesis of pharmaceuticals and
agrochemicals.[8] For example, 2-chloropropionyl chloride is a key starting material for
synthesizing N(2)-L-alanyl-L-glutamine, a stable dipeptide used in clinical nutrition, and certain
anti-inflammatory drugs.[9] The chemistry of 2-oxopropanoyl chloride provides a model for
the reactivity of these important a-substituted acyl chlorides. Its derivatives are explored for
their potential as enzyme inhibitors and as components in novel therapeutic agents.

Safety, Handling, and Storage
GHS Hazard Identification

2-Oxopropanoyl chloride is a hazardous substance. According to the Globally Harmonized
System (GHS), it presents the following hazards[1]:

o H314: Causes severe skin burns and eye damage.
e H302: Harmful if swallowed.

e H226: Flammable liquid and vapor (reported in some classifications).

Handling and Personal Protective Equipment (PPE)

e Handling: Always handle 2-oxopropanoyl chloride inside a certified chemical fume hood.
Use glassware and equipment that have been thoroughly dried. Avoid contact with water,
alcohols, amines, bases, and oxidizing agents.

© 2026 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b1581750?utm_src=pdf-body
https://www.researchgate.net/publication/300860453_Acid_Chlorides_from_a-Keto_Acids_with_aa-Dichloromethyl_Methyl_Ether_Pyruvoyl_Chloride
https://www.benchchem.com/product/b1581750?utm_src=pdf-body
https://www.bromchemlaboratories.in/2-chloropropionyl-chloride
https://patents.google.com/patent/CN101284772B/en
https://www.benchchem.com/product/b1581750?utm_src=pdf-body
https://www.benchchem.com/product/b1581750?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-Oxopropanoyl-chloride
https://www.benchchem.com/product/b1581750?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581750?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o PPE: Wear appropriate personal protective equipment, including:
o Chemical-resistant gloves (e.g., butyl rubber).
o Chemical splash goggles and a face shield.

o A flame-resistant lab coat.

Storage

Store in a tightly sealed container in a cool, dry, well-ventilated area away from incompatible
materials. The container should be kept under an inert atmosphere (e.g., nitrogen or argon) to
prevent degradation from atmospheric moisture.

Conclusion

2-Oxopropanoyl chloride is a potent and versatile bifunctional reagent. A thorough
understanding of its nomenclature, properties, and reactivity is essential for its effective and
safe use in the laboratory. The synthetic protocol employing a,a-dichloromethyl methyl ether
remains the most reliable method for its preparation. Its ability to readily form amides and
esters makes it a valuable tool for introducing the pyruvoyl group in the synthesis of complex
molecules for pharmaceutical and materials science research. Adherence to strict safety
protocols is paramount when handling this corrosive and reactive compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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